Cas no 2034270-74-9 (3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione
• CAS No: 2034270-74-9
• MF: C₁₂H₁₂N₂O₃S₂
• MW: 296.365280151367
• CID: 6275536
• PubChem ID: 121155260
• Update Time: 2025-08-05

3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-thiophen-3-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• AKOS026701088
• F6473-4823
• 3-{1-[2-(thiophen-3-yl)acetyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione
• 2034270-74-9
• 3-(1-(2-(thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione
• 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione

• Inchi： 1S/C12H12N2O3S2/c15-10(3-8-1-2-18-6-8)13-4-9(5-13)14-11(16)7-19-12(14)17/h1-2,6,9H,3-5,7H2
• InChI Key： TYBBVSZTAKQJQU-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CN(C(CC2=CSC=C2)=O)C1)=O

Computed Properties

• Exact Mass: 296.02893460g/mol
• Monoisotopic Mass: 296.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 111Ų

Additional information on 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione

Introduction to 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034270-74-9, identified as 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a unique structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The intricate arrangement of functional groups, including the thiophen moiety and the azetidin ring, contributes to its distinctive chemical properties and biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of thiazolidine derivatives in the design of novel therapeutic agents. The presence of a thiazolidine-2,4-dione core in this compound imparts stability and reactivity that make it a valuable scaffold for further chemical modifications. Such modifications can be tailored to enhance specific biological interactions, making this molecule a promising candidate for exploring new pharmacological pathways.

The thiophen-3-yl substituent is another critical feature of this compound, contributing to its electronic properties and influencing its interaction with biological targets. Thiophene-based compounds are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The combination of these structural elements in 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione suggests a multifaceted potential that warrants further investigation.

In the context of current research, this compound has been explored for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have indicated that derivatives of thiazolidine can exhibit anti-inflammatory properties by interacting with key signaling molecules. The acetyl group in the structure further enhances its reactivity, allowing for conjugation with other bioactive molecules or further derivatization to improve pharmacokinetic profiles.

The azetidin ring is particularly noteworthy for its ability to mimic natural amino acid structures, which can be exploited in the development of peptidomimetics. These mimetics are designed to mimic the bioactivity of peptides without their drawbacks, such as poor stability or immunogenicity. The incorporation of the azetidin moiety into this compound opens up possibilities for creating novel peptidomimetic drugs that could target a wide range of therapeutic areas.

From a synthetic chemistry perspective, the preparation of 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione involves multi-step reactions that showcase the versatility of modern synthetic methodologies. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic processes and green chemistry principles have made it possible to produce such complex molecules more efficiently and sustainably.

The biological evaluation of this compound has revealed intriguing properties that make it attractive for drug discovery efforts. Initial in vitro studies have demonstrated activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These findings underscore the importance of exploring structurally diverse compounds like this one to identify new therapeutic leads.

One particularly exciting aspect of this research is the potential application of computational methods to predict and optimize the biological activity of 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione. Molecular modeling techniques can be used to simulate interactions between the compound and its biological targets, providing insights into how structural modifications might enhance potency or selectivity. This approach aligns with the broader trend toward precision medicine, where drugs are tailored to individual patient needs based on detailed molecular understanding.

The role of CAS number 2034270-74-9 as a reference point underscores the importance of standardized nomenclature in chemical research. Accurate identification and documentation are essential for reproducibility and collaboration across different scientific disciplines. As research continues to evolve, compounds like this one will serve as valuable tools for understanding complex biological systems and developing innovative treatments.

In conclusion, 3-(1-(2-(Thiophen-3-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione represents a significant advancement in chemical biology with broad implications for pharmaceutical development. Its unique structural features, combined with promising preliminary biological data, make it a compelling subject for further investigation. As researchers continue to explore new frontiers in drug discovery, compounds like this one will play a crucial role in shaping the future of medicine.